Cas no 681282-39-3 (3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 681282-39-3
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• MDL: MFCD03951070
• CID: 4141453
• PubChem ID: 805325
• Update Time: 2025-06-23

3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(2-benzofuranyl)-1-phenyl-1H-pyrazol-4-yl]-
• (2e)-3-[3-(1-benzofuran-2-yl)-1-phenyl-1h-pyrazol-4-yl]prop-2-enoic acid
• 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid
• STK965731
• BRD-K57306984-001-06-5
• (E)-3-[3-(benzofuran-2-yl)-1-phenyl-pyrazol-4-yl]acrylic acid
• BDBM96469
• (E)-3-[3-(1-benzofuran-2-yl)-1-phenyl-pyrazol-4-yl]prop-2-enoic acid
• 3-[3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoicacid
• 681282-39-3
• cid_805325
• AKOS001073303
• EN300-832858
• (2E)-3-(3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid
• SMR000371295
• Z2312398000
• MLS000776295
• DTXSID901331095
• (E)-3-[3-(2-benzofuranyl)-1-phenyl-4-pyrazolyl]-2-propenoic acid
• CHEMBL1578399
• EN300-04441
• G35679
• HMS2771L10
• 3-(3-Benzofuran-2-yl-1-phenyl-1H-pyrazol-4-yl)-acrylic acid
• 991-669-6
• CHEBI:109086
• (E)-3-[3-(1-benzofuran-2-yl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
• CS-0262578
• 3-[3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid

• MDL： MFCD03951070
• Inchi： 1S/C20H14N2O3/c23-19(24)11-10-15-13-22(16-7-2-1-3-8-16)21-20(15)18-12-14-6-4-5-9-17(14)25-18/h1-13H,(H,23,24)
• InChI Key： RPBVHEVTQXVWDL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN(C2=CC=CC=C2)N=C1C1=CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 330.10044231Da
• Monoisotopic Mass: 330.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid

Comprehensive Overview of 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 681282-39-3)

3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 681282-39-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzofuran-pyrazole hybrids, which are known for their diverse biological activities and applications in drug discovery. The presence of both benzofuran and pyrazole moieties in its structure contributes to its potential as a versatile building block in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid has surged due to their relevance in addressing global health challenges. Researchers are particularly interested in its potential as a scaffold for designing anti-inflammatory, antioxidant, and neuroprotective agents. The compound's α,β-unsaturated carboxylic acid functionality further enhances its reactivity, making it a valuable intermediate for synthesizing derivatives with tailored properties.

The synthesis of 681282-39-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP values suggest moderate solubility in polar organic solvents, which is advantageous for formulation development. Analytical characterization techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity.

From a commercial perspective, 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid has emerged as a sought-after compound in the fine chemicals market. Suppliers often highlight its high purity grade (>98%) and batch-to-batch consistency as key selling points. The compound's stability under standard storage conditions (room temperature, protected from light) makes it convenient for laboratory use.

Recent patent literature reveals growing interest in benzofuran-pyrazole hybrids for drug delivery systems and biomaterials. The conjugated double bond system in 681282-39-3 offers opportunities for further chemical modifications, enabling researchers to explore structure-activity relationships. This aligns with current trends in personalized medicine and targeted therapy development.

Environmental and safety assessments indicate that 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid requires standard laboratory handling precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material safety data sheets (MSDS) provide detailed handling instructions for industrial-scale applications.

The analytical profile of CAS 681282-39-3 shows characteristic UV absorption maxima in the 250-350 nm range, which is valuable for quality control purposes. Chromatographic methods for its quantification have been optimized using reverse-phase HPLC with UV detection. These analytical protocols are crucial for ensuring compound purity in preclinical studies and formulation development.

Emerging research suggests potential applications of 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid in material science, particularly in the development of organic semiconductors and photovoltaic materials. The extended π-conjugation system in its molecular structure makes it interesting for optoelectronic applications. This multidisciplinary potential contributes to its growing importance in both pharmaceutical and technological sectors.

For researchers investigating structure-activity relationships in medicinal chemistry, 681282-39-3 serves as an excellent model compound. The presence of multiple pharmacophoric elements allows for systematic modifications to study their effects on biological activity. Recent publications have explored its derivatives as potential enzyme inhibitors and receptor modulators.

The global market for specialty chemicals like 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid is projected to grow steadily, driven by increasing R&D investments in drug discovery and advanced materials. Custom synthesis services offering this compound often emphasize scalability and regulatory compliance as competitive advantages. This reflects the pharmaceutical industry's need for reliable sources of research chemicals.

In conclusion, 3-3-(1-benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 681282-39-3) represents an important chemical entity with broad potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers exploring new therapeutic approaches and functional materials. As scientific understanding of heterocyclic compounds continues to advance, the significance of this compound is likely to increase in both academic and industrial settings.